2-[(3-{2-[2-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)carbonyl]pyrazine

• IUPAC Name: pyrazin-2-yl-[3-[2-[2-(trifluoromethyl)phenyl]ethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H20F3N3O/c20-19(21,22)16-6-2-1-5-15(16)8-7-14-4-3-11-25(13-14)18(26)17-12-23-9-10-24-17/h1-2,5-6,9-10,12,14H,3-4,7-8,11,13H2
• InChI Key: RCZWHONZTWZDHE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NC=CN=C2)CCC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H20F3N3O
• Molecular Weight: 363.4 g/mol

Description

2-[(3-{2-[2-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)carbonyl]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. This compound is commonly referred to as TFP or TFPyP and is a member of the porphyrin family.

Mechanism of Action

The mechanism of action of TFPyP is based on its ability to generate reactive oxygen species (ROS) upon activation by light. The ROS generated by TFPyP can cause damage to cancer cells, leading to their death. TFPyP has also been shown to interact with DNA and RNA, leading to changes in their structure and function.
Biochemical and Physiological Effects:
TFPyP has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can protect against oxidative stress in cells. TFPyP has also been shown to induce apoptosis in cancer cells and can inhibit the growth of tumors. It has been shown to have neuroprotective effects and can protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

TFPyP has several advantages in lab experiments. It is readily available and can be synthesized easily. TFPyP is also highly stable and can be stored for long periods. However, TFPyP has some limitations in lab experiments. It is highly hydrophobic and can aggregate in aqueous solutions, leading to decreased efficacy. TFPyP also has limited solubility in organic solvents, which can limit its use in certain experiments.

Future Directions

TFPyP has several future directions for research. One potential direction is the development of new derivatives of TFPyP with improved efficacy and solubility. Another potential direction is the use of TFPyP in combination with other therapies for cancer treatment. TFPyP can also be used as a tool for studying DNA structure and function. Further research is needed to fully understand the potential of TFPyP in scientific research.
Conclusion:
In conclusion, TFPyP is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. The synthesis method of TFPyP has been well-established, and it has been extensively studied for its various applications in scientific research. TFPyP has several advantages in lab experiments, but also has some limitations. Future research is needed to fully understand the potential of TFPyP in scientific research.

Scientific Research Applications

TFPyP has been extensively studied for its various applications in scientific research. It is commonly used as a photosensitizer in photodynamic therapy (PDT) for cancer treatment. TFPyP has also been used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. TFPyP has been shown to have antioxidant properties and can protect against oxidative stress in cells. It has also been used as a probe for studying DNA structure and function.